Cas no 110499-97-3 (1,1'-Biphenyl,4-hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-)

• Product Name: 1,1'-Biphenyl,4-hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-
• CAS No: 110499-97-3
• MF: C₂₇H₂₉NS
• MW: 399.590865850449
• CID: 133540
• PubChem ID: 24863214
• Update Time: 2025-04-19

1,1'-Biphenyl,4-hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-
• 1-hexyl-4-[4-[2-(4-isothiocyanatophenyl)ethyl]phenyl]benzene
• 4-Hexyl-4-[2-(4-Isothiocyanatophenyl)Ethyl]-1,1-Biphenyl
• 377244_ALDRICH
• 4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl
• AC1MZWZR
• ACMC-20mdfq
• AG-D-27991
• CTK4A6907
• 4-hexyl-4'-(2-(4-isothiocyanatophenyl)-ethyl)-1,1
• 110499-97-3
• SCHEMBL1274079
• 4-HEXYL-4/'-[2-(4-ISOTHIOCYANATOPHENYL)ETHYL]-1,1/'-BIPHENYL
• AKOS015908901
• 4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl, 99%
• 4-hexyl-4'-(4-isothiocyanatophenethyl)biphenyl
• 4-Hexyl-4'-[2-(4-isothiocyanato-phenyl)-ethyl]-biphenyl
• FT-0642707
• DTXSID80397889

• MDL： MFCD00134447
• Inchi： 1S/C27H29NS/c1-2-3-4-5-6-22-9-15-25(16-10-22)26-17-11-23(12-18-26)7-8-24-13-19-27(20-14-24)28-21-29/h9-20H,2-8H2,1H3
• InChI Key： KXHHFPNEPTUIEF-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CCC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Exact Mass: 399.20200
• Monoisotopic Mass: 399.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.01
• Boiling Point: 532.3°C at 760 mmHg
• Flash Point: 302°C
• Refractive Index: 1.571
• PSA: 44.45000
• LogP: 7.99590
• Solubility: Not determined

1,1'-Biphenyl,4-hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39